Cas no 876708-05-3 (4-Amino-1-[4-C-azido-2,3,5-tris-O-(2-methyl-1-oxopropyl)-β-D-arabinofuranosyl]-2(1H)-pyrimidinone)
876708-05-3 structure
Product Name:4-Amino-1-[4-C-azido-2,3,5-tris-O-(2-methyl-1-oxopropyl)-β-D-arabinofuranosyl]-2(1H)-pyrimidinone
CAS No:876708-05-3
MF:C21H30N6O8
MW:494.498304843903
CID:6968233
PubChem ID:90722762
Update Time:2025-08-07
4-Amino-1-[4-C-azido-2,3,5-tris-O-(2-methyl-1-oxopropyl)-β-D-arabinofuranosyl]-2(1H)-pyrimidinone Chemical and Physical Properties
Names and Identifiers
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- A-D-arabinofuranosyl]-2(1H)-pyrimidinone
- 4-Amino-1-[4-C-azido-2,3,5-tris-O-(2-methyl-1-oxopropyl)-
- 876708-05-3
- 4-Amino-1-[4-C-azido-2,3,5-tris-O-(2-methyl-1-oxopropyl)-β-D-arabinofuranosyl]-2(1H)-pyrimidinone
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- Inchi: 1S/C21H30N6O8/c1-10(2)17(28)32-9-21(25-26-23)15(34-19(30)12(5)6)14(33-18(29)11(3)4)16(35-21)27-8-7-13(22)24-20(27)31/h7-8,10-12,14-16H,9H2,1-6H3,(H2,22,24,31)/t14-,15-,16+,21+/m0/s1
- InChI Key: VKXWOLCNTHXCLF-GXYOHSSGSA-N
- SMILES: O1[C@H]([C@H]([C@@H]([C@]1(COC(C(C)C)=O)N=[N+]=[N-])OC(C(C)C)=O)OC(C(C)C)=O)N1C(N=C(C=C1)N)=O
Computed Properties
- Exact Mass: 494.21251194Da
- Monoisotopic Mass: 494.21251194Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 35
- Rotatable Bond Count: 12
- Complexity: 971
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.5
- Topological Polar Surface Area: 161Ų
4-Amino-1-[4-C-azido-2,3,5-tris-O-(2-methyl-1-oxopropyl)-β-D-arabinofuranosyl]-2(1H)-pyrimidinone Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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